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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772

An in-depth analysis of publicly available scientific literature and chemical databases reveals
that "FPI-1602" is the designation for a [3-lactamase inhibitor. Despite this identification, a
comprehensive search has yielded insufficient public data to construct a detailed technical
guide or whitepaper that meets the specified requirements for in-depth experimental protocols,
quantitative data, and signaling pathway diagrams.

Compound Identification

FPI-1602 is chemically identified as (2S,5R)-2-(2-(azetidine-3-carbonyl)hydrazine-1-
carbonyl)-7-oxo-1,6-diazabicyclo[3.2.1]octan-6-y| hydrogen sulfate, with the assigned CAS
number 1452460-31-9. Information from chemical suppliers indicates its role as a 3-lactamase
inhibitor with noted antimicrobial activity against several Gram-negative bacteria, including
Pseudomonas aeruginosa, Escherichia coli, and Enterobacter species.

Mechanism of Action: B-Lactamase Inhibition

B-lactam antibiotics are a cornerstone of antibacterial therapy, exerting their bactericidal effect
by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for the synthesis
of the bacterial cell wall.[1] A primary mechanism of bacterial resistance to these antibiotics is
the production of B-lactamase enzymes, which hydrolyze the amide bond in the characteristic
four-membered [3-lactam ring, rendering the antibiotic inactive.[1][2]

B-lactamase inhibitors are compounds administered concurrently with 3-lactam antibiotics to
counteract this resistance mechanism. These inhibitors function by binding to the B-lactamase
enzyme, thereby preventing the degradation of the partner antibiotic and allowing it to
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effectively reach its PBP targets.[2] The general mechanism of 3-lactamase inhibition is
depicted in the following workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [FPI-1602 potential research applications]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12414772#fpi-
1602-potential-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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